4-chloro-3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(1-methylbutyl)benzamide

• IUPAC Name: 4-chloro-3-[(2,3-dimethylphenyl)sulfamoyl]-N-pentan-2-ylbenzamide
• InChI: InChI=1S/C20H25ClN2O3S/c1-5-7-14(3)22-20(24)16-10-11-17(21)19(12-16)27(25,26)23-18-9-6-8-13(2)15(18)4/h6,8-12,14,23H,5,7H2,1-4H3,(H,22,24)
• InChI Key: VNAUKIJIWHOCLZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)NC(=O)C1=CC(=C(C=C1)Cl)S(=O)(=O)NC2=CC=CC(=C2C)C
• Molecular Formula: C20H25ClN2O3S
• Molecular Weight: 408.9 g/mol

Description

4-chloro-3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(1-methylbutyl)benzamide, commonly known as CORM-3, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research and medicine. CORM-3 is a carbon monoxide-releasing molecule (CORM), which means that it can release controlled amounts of carbon monoxide (CO) in a biological system.

Scientific Research Applications

4-chloro-3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(1-methylbutyl)benzamide-3 has been extensively studied for its potential applications in various fields of research. One of the most promising applications of 4-chloro-3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(1-methylbutyl)benzamide-3 is in the treatment of inflammatory diseases. Carbon monoxide has been shown to have anti-inflammatory properties, and 4-chloro-3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(1-methylbutyl)benzamide-3 can release controlled amounts of carbon monoxide in a biological system. This makes it a potential candidate for the treatment of diseases such as rheumatoid arthritis, inflammatory bowel disease, and sepsis.
4-chloro-3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(1-methylbutyl)benzamide-3 has also been studied for its potential application in cancer treatment. Carbon monoxide has been shown to induce apoptosis (cell death) in cancer cells, and 4-chloro-3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(1-methylbutyl)benzamide-3 can release controlled amounts of carbon monoxide in a tumor microenvironment. This makes it a potential candidate for the treatment of various types of cancer.

Mechanism of Action

4-chloro-3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(1-methylbutyl)benzamide-3 releases carbon monoxide in a biological system, which can then bind to heme-containing proteins such as cytochrome c oxidase and heme oxygenase. This binding can activate various signaling pathways that can lead to anti-inflammatory and anti-tumor effects.
Biochemical and Physiological Effects:
4-chloro-3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(1-methylbutyl)benzamide-3 has been shown to have various biochemical and physiological effects in a biological system. It can induce vasodilation, which can increase blood flow and oxygen delivery to tissues. It can also inhibit platelet aggregation, which can prevent blood clots. 4-chloro-3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(1-methylbutyl)benzamide-3 has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. It can also induce apoptosis in cancer cells by activating various signaling pathways.

Advantages and Limitations for Lab Experiments

4-chloro-3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(1-methylbutyl)benzamide-3 has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in a laboratory setting. It can release controlled amounts of carbon monoxide, which makes it a useful tool for studying the effects of carbon monoxide in a biological system. However, 4-chloro-3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(1-methylbutyl)benzamide-3 has some limitations as well. It can be toxic in high concentrations, and the release of carbon monoxide can be difficult to control in some experimental settings.

Future Directions

There are several future directions for the study of 4-chloro-3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(1-methylbutyl)benzamide-3. One potential direction is the development of new 4-chloro-3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(1-methylbutyl)benzamides that can release other gases such as hydrogen sulfide or nitric oxide. Another direction is the study of the effects of 4-chloro-3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(1-methylbutyl)benzamide-3 in combination with other drugs or therapies. Finally, the development of new delivery systems for 4-chloro-3-{[(2,3-dimethylphenyl)amino]sulfonyl}-N-(1-methylbutyl)benzamide-3 could enhance its potential applications in medicine.